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Compound of Interest

Compound Name:

3-

(Hydroxymethylphosphinyl)propion

ic acid

Cat. No.: B138133 Get Quote

This technical guide provides a detailed overview of the molecular weight and chemical formula

for compounds potentially referred to as "3-HMPA." Due to the ambiguity of the abbreviation,

this document addresses two distinct chemical entities: (3S,4R)-4-(4-Fluorophenyl)-3-

hydroxymethyl-1-methylpiperidine, a complex piperidine derivative, and

Hexamethylphosphoramide (HMPA), a common polar aprotic solvent. This guide is intended for

researchers, scientists, and professionals in drug development who require precise chemical

information.

Data Presentation
The fundamental molecular properties of these two compounds are summarized in the table

below for straightforward comparison.
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Compound Name
Abbreviation/Syno
nym

Molecular Formula
Molecular Weight (
g/mol )

(3S,4R)-4-(4-

Fluorophenyl)-3-

hydroxymethyl-1-

methylpiperidine

3-HMPA (potential) C13H18FNO 223.29

Hexamethylphosphora

mide
HMPA C6H18N3OP 179.20

Visualizing Molecular Information
To further elucidate the core data for each compound, the following diagrams illustrate the

relationships between their names, formulas, and molecular weights.

(3S,4R)-4-(4-Fluorophenyl)-3-hydroxymethyl-1-methylpiperidine

Compound Name:
(3S,4R)-4-(4-Fluorophenyl)-3-hydroxymethyl-1-methylpiperidine

Molecular Formula:
C13H18FNO

has

Molecular Weight:
223.29 g/molhas

Click to download full resolution via product page

Molecular properties of (3S,4R)-4-(4-Fluorophenyl)-3-hydroxymethyl-1-methylpiperidine.
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Hexamethylphosphoramide (HMPA)

Compound Name:
Hexamethylphosphoramide

Abbreviation:
HMPA

is abbreviated as

Molecular Formula:
C6H18N3OP

has

Molecular Weight:
179.20 g/molhas

Click to download full resolution via product page

Molecular properties of Hexamethylphosphoramide (HMPA).

Detailed Compound Information
(3S,4R)-4-(4-Fluorophenyl)-3-hydroxymethyl-1-methylpiperidine is a chemical compound with

the molecular formula C13H18FNO and a molecular weight of approximately 223.29 g/mol .[1]

[2][3][4][5] Its structure consists of a methylpiperidine ring with a hydroxymethyl group and a

fluorophenyl group attached.

Hexamethylphosphoramide (HMPA) is a phosphoramide with the chemical formula

C6H18N3OP.[6][7][8][9][10] It has a molecular weight of 179.20 g/mol .[6][7][8][9][10] HMPA is a

colorless liquid that is used as a polar aprotic solvent in organic synthesis.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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